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Compound of Interest

Compound Name: Benzyl 3-bromopropy! ether

Cat. No.: B108114

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Benzyloxy)propyl bromide, with the CAS number 54314-84-0, is a valuable reagent in
organic synthesis, particularly in the development of pharmaceutical compounds and other
complex molecules. Its bifunctional nature, possessing both a benzyl ether and a propy!
bromide moiety, allows for its use as a versatile building block in various synthetic strategies.
This technical guide provides a comprehensive overview of the physical properties of 3-
(Benzyloxy)propyl bromide, detailed experimental protocols for its synthesis, and a visual
representation of the synthetic workflow.

Core Physical Properties

The physical characteristics of 3-(Benzyloxy)propyl bromide are crucial for its handling,
storage, and application in experimental settings. The following table summarizes its key
physical properties.
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Property Value Source(s)
CAS Number 54314-84-0 [1][2]
Chemical Formula C10H13BrO [1][2]
Molecular Weight 229.11 g/mol [3]

Clear colorless to light yellow
Appearance o [4]

liquid

130-132 °C at 8 mmHg141 °C

Boiling Point 2t 14 mmHg [31[41[5]
Density 1.298 g/mL at 25 °C [315]
Refractive Index (n2°/D) 1.531 [31[5]
Solubility Slightly soluble in water. [3][5]

Experimental Protocols

A common method for the synthesis of 3-(Benzyloxy)propyl bromide involves the benzylation of
3-bromo-1-propanol. The following is a representative experimental protocol.

Objective: To synthesize 3-(Benzyloxy)propyl bromide from 3-bromo-1-propanol and benzyl
bromide.

Materials:

e 3-bromo-1-propanol

e Benzyl bromide

e Sodium hydride (NaH)

e Anhydrous Dimethylformamide (DMF)
 Diethyl ether

e Saturated aqueous sodium bicarbonate solution
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Brine (saturated aqueous sodium chloride solution)
Anhydrous magnesium sulfate (MgSOQOa)
Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: A flame-dried round-bottom flask equipped with a magnetic stirrer is
charged with a dispersion of sodium hydride (1.2 equivalents) in anhydrous DMF under an
inert atmosphere (e.g., nitrogen or argon).

Addition of Alcohol: The flask is cooled in an ice bath, and a solution of 3-bromo-1-propanol
(1.0 equivalent) in anhydrous DMF is added dropwise via a dropping funnel. The mixture is
stirred at O °C for 30 minutes.

Addition of Benzylating Agent: Benzyl bromide (1.1 equivalents) is then added dropwise to
the reaction mixture at 0 °C. The reaction is allowed to warm to room temperature and stirred
overnight.

Work-up: The reaction is carefully quenched by the slow addition of water. The mixture is
then transferred to a separatory funnel and extracted with diethyl ether.

Washing: The combined organic layers are washed successively with water, saturated
aqueous sodium bicarbonate solution, and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator to
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yield the crude product.

o Purification: The crude 3-(Benzyloxy)propyl bromide can be further purified by vacuum
distillation to obtain the final product as a clear liquid.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 3-(Benzyloxy)propyl bromide.
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Caption: Synthesis of 3-(Benzyloxy)propyl bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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